![molecular formula C13H13N3O B5681933 4-ethyl-N-2-pyrimidinylbenzamide](/img/structure/B5681933.png)
4-ethyl-N-2-pyrimidinylbenzamide
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Overview
Description
4-ethyl-N-2-pyrimidinylbenzamide, also known as ETPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETPB is a synthetic compound that belongs to the class of benzamide derivatives. It is a white crystalline powder that is soluble in organic solvents and slightly soluble in water. ETPB has been extensively studied for its potential use as a tool compound for investigating the physiological and biochemical effects of various biological processes.
Mechanism of Action
4-ethyl-N-2-pyrimidinylbenzamide works by binding to the ATP-binding site of ABCG2, thereby preventing the binding of ATP and inhibiting the transport of substrates across the cell membrane. This mechanism of action has been extensively studied using various techniques, including molecular modeling, X-ray crystallography, and site-directed mutagenesis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of ABCG2-mediated drug efflux, the induction of apoptosis in cancer cells, and the modulation of various signaling pathways. This compound has also been shown to have anti-inflammatory and anti-angiogenic effects, making it a potential therapeutic agent for various diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 4-ethyl-N-2-pyrimidinylbenzamide in lab experiments is its specificity for ABCG2. This compound has been shown to have minimal effects on other transporters and enzymes, making it a valuable tool compound for investigating the role of ABCG2 in drug resistance and cancer biology. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several potential future directions for the use of 4-ethyl-N-2-pyrimidinylbenzamide in scientific research. One area of interest is the development of more potent and selective inhibitors of ABCG2. Another potential application of this compound is in the development of combination therapies for cancer, where this compound could be used to sensitize cancer cells to chemotherapy drugs. Additionally, this compound could be used to investigate the role of ABCG2 in various physiological processes, including drug metabolism and absorption.
Synthesis Methods
4-ethyl-N-2-pyrimidinylbenzamide can be synthesized using various methods, including the condensation reaction of 4-ethyl-2-aminopyrimidine with 2-chlorobenzoyl chloride. The reaction is typically carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified using various techniques, including recrystallization, column chromatography, or preparative HPLC.
Scientific Research Applications
4-ethyl-N-2-pyrimidinylbenzamide has been widely used as a tool compound in scientific research to investigate various biological processes. One of the primary applications of this compound is as an inhibitor of the ATP-binding cassette transporter ABCG2. ABCG2 is a membrane protein that plays a critical role in drug resistance in cancer cells. This compound has been shown to inhibit the activity of ABCG2, thereby increasing the sensitivity of cancer cells to chemotherapy drugs.
Properties
IUPAC Name |
4-ethyl-N-pyrimidin-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c1-2-10-4-6-11(7-5-10)12(17)16-13-14-8-3-9-15-13/h3-9H,2H2,1H3,(H,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACHVLDUIGCTUKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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